3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C20H12F2N2OS/c21-16-9-8-13(10-17(16)22)19(25)24-20-23-18(11-26-20)15-7-3-5-12-4-1-2-6-14(12)15/h1-11H,(H,23,24,25)
• InChI Key: HUTJDNKQNPCLFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CSC(=N3)NC(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C20H12F2N2OS
• Molecular Weight: 366.4 g/mol

Description

3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide, also known as DNTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiazole-containing molecules, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide has been investigated for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against a wide range of enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). These enzymes play important roles in various physiological processes and have been implicated in the development of several diseases, including cancer, Alzheimer's disease, and glaucoma.

Mechanism of Action

The mechanism of action of 3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide is believed to involve the binding of the compound to the active site of the target enzyme, thereby inhibiting its activity. The exact binding mode of this compound to its target enzymes is still being investigated, but it is thought to involve interactions with key amino acid residues in the active site.
Biochemical and Physiological Effects
The inhibition of HDACs by this compound has been shown to result in the accumulation of acetylated histones, leading to changes in gene expression patterns. This has potential implications for the treatment of cancer, as aberrant gene expression is a hallmark of many cancers. Inhibition of CAs by this compound has been shown to result in a decrease in intraocular pressure, making it a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide in lab experiments is its potent inhibitory activity against a wide range of enzymes. This makes it a useful tool for studying the biological functions of these enzymes and their potential roles in disease. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research involving 3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide. One area of interest is the development of more potent and selective inhibitors of HDACs and CAs based on the structure of this compound. Another area of interest is the investigation of the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease and epilepsy. Additionally, further studies are needed to elucidate the exact binding mode of this compound to its target enzymes and to investigate its potential off-target effects.

Synthesis Methods

The synthesis of 3,4-difluoro-N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)benzamide involves the reaction of 4-naphthalen-1-yl-1,3-thiazol-2-amine with 3,4-difluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via an acylation reaction, resulting in the formation of this compound as a white solid. The purity of the compound can be confirmed by analytical techniques such as NMR spectroscopy and mass spectrometry.